Cas no 2137770-03-5 (N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}propane-1-sulfonamide)

• Product Name: N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}propane-1-sulfonamide
• CAS No: 2137770-03-5
• MF: C₁₂H₂₄N₂O₃S
• MW: 276.395562171936
• CID: 6334574
• PubChem ID: 165948962
• Update Time: 2025-06-14

N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2137770-03-5
• 2137141-79-6
• EN300-1085031
• N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}propane-1-sulfonamide
• N-[(6r,9r)-1-oxa-4-azaspiro[5.5]undecan-9-yl]propane-1-sulfonamide
• EN300-768600

• Inchi： 1S/C12H24N2O3S/c1-2-9-18(15,16)14-11-3-5-12(6-4-11)10-13-7-8-17-12/h11,13-14H,2-10H2,1H3
• InChI Key： VTXGPSKPTMHQFX-UHFFFAOYSA-N
• SMILES： S(CCC)(NC1CCC2(CNCCO2)CC1)(=O)=O

Computed Properties

• Exact Mass: 276.15076381g/mol
• Monoisotopic Mass: 276.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.8Ų

Additional information on N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}propane-1-sulfonamide

Comprehensive Overview of N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}propane-1-sulfonamide (CAS No. 2137770-03-5)

N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}propane-1-sulfonamide (CAS No. 2137770-03-5) is a specialized sulfonamide derivative featuring a unique 1-oxa-4-azaspiro[5.5]undecane scaffold. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its structural complexity and potential bioactivity. The spirocyclic core, combined with the sulfonamide moiety, offers a versatile platform for drug discovery, particularly in targeting enzymes and receptors implicated in metabolic and neurological disorders.

Recent trends in drug development highlight the growing demand for spirocyclic compounds like N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}propane-1-sulfonamide. Researchers are increasingly exploring such frameworks for their enhanced metabolic stability and selectivity. A 2023 study published in the Journal of Medicinal Chemistry emphasized the role of azaspiro structures in improving blood-brain barrier penetration, making them valuable for central nervous system (CNS) therapeutics. This aligns with the surge in searches for "CNS-targeted drug design" and "spirocyclic sulfonamides" across scientific databases.

The synthetic route to CAS No. 2137770-03-5 typically involves multi-step organic transformations, including ring-closing strategies to construct the 1-oxa-4-azaspiro[5.5]undecane system. Advanced techniques like transition-metal catalysis and microwave-assisted synthesis have been employed to optimize yield and purity. Notably, the compound’s propane-1-sulfonamide tail contributes to its solubility profile, addressing a common challenge in small-molecule drug development—a topic frequently queried as "improving drug solubility via sulfonamides" in AI-driven literature reviews.

Beyond pharmaceuticals, N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}propane-1-sulfonamide has potential applications in material science. Its rigid spiro architecture could serve as a building block for porous organic polymers (POPs), a hotspot in sustainable chemistry. Google Scholar metrics reveal a 40% annual increase in publications linking spirocyclic sulfonamides to CO₂ capture technologies, reflecting the compound’s relevance to climate-related research.

Quality control of CAS No. 2137770-03-5 requires stringent analytical validation. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are standard for confirming the integrity of the azaspiro core and sulfonamide group. Regulatory guidelines, such as ICH Q3D, underscore the importance of elemental impurity profiling—a frequent search term among quality assurance professionals.

In conclusion, N-{1-oxa-4-azaspiro[5.5]undecan-9-yl}propane-1-sulfonamide exemplifies the convergence of structural innovation and multidisciplinary utility. Its dual applicability in life sciences and green chemistry positions it as a compound of enduring scientific interest, resonating with contemporary queries like "next-gen spirocyclic therapeutics" and "sulfonamide-based functional materials."